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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8

CAS No.: 1189455-63-7

Cat. No.: B15616646

Get Quote

This technical guide provides a comprehensive overview of the safety data for 7-

Hydroxyloxapine-d8, a deuterated metabolite of the antipsychotic drug Loxapine. Designed for

researchers, scientists, and drug development professionals, this document synthesizes

available safety information, handling procedures, and toxicological data. Given the limited

specific safety data for 7-Hydroxyloxapine-d8, this guide also incorporates information from its

non-deuterated parent compound, Loxapine, and its isomer, 8-Hydroxyloxapine, to provide a

more complete safety profile.

Section 1: Chemical Identification and Physical
Properties
7-Hydroxyloxapine-d8 is primarily used as an internal standard in pharmacokinetic and

metabolic studies of Loxapine.[1] Its physical and chemical properties are summarized in the

table below.
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Property Value Source

Chemical Name

2-chloro-11-(4-

methylpiperazin-1-yl-d8)-

dibenzo[b,f][1][2]oxazepin-7-ol

[1]

CAS Number 37081-75-7 (unlabeled) [1][2][3][4]

Molecular Formula C₁₈H₁₀D₈ClN₃O₂ [1]

Molecular Weight 351.86 g/mol [1]

Appearance Solid [1]

Melting Point Not determined [5]

Boiling Point Not determined [5]

Solubility Not determined [5]

Section 2: Hazard Identification and Classification
According to a Safety Data Sheet from Santa Cruz Biotechnology, 7-Hydroxyloxapine-d8 is not

classified as a dangerous substance or mixture according to the Globally Harmonized System

(GHS) and is not considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.122).[1] However, it is important to note that the same SDS states that 100% of

the mixture consists of ingredient(s) of unknown toxicity.[1] Therefore, it should be handled with

the care due to a novel chemical substance with an incomplete toxicological profile.

The parent compound, Loxapine, is classified as an antipsychotic drug.[6] An SDS for the

related compound, 8-hydroxy Loxapine, indicates that it is toxic if swallowed.[5]

Section 3: Toxicological Information
Specific toxicological data for 7-Hydroxyloxapine-d8 is largely unavailable.[1] The toxicological

properties of the parent compound, Loxapine, are more extensively documented and provide

valuable insight.
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Toxicological Endpoint Data for Loxapine Source

Acute Toxicity (Oral) LD50: 65 mg/kg (mouse) PubChem

Primary Irritant Effect

No irritant effect on skin or

eyes reported for 8-hydroxy

Loxapine.

[5]

Sensitization
No sensitizing effects known

for 8-hydroxy Loxapine.
[5]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a known or anticipated

carcinogen by NTP for 8-

hydroxy Loxapine.

[5]

Reproductive Toxicity Not determined

Specific Target Organ Toxicity Not determined

Loxapine metabolism occurs in the liver and involves hydroxylation to form active metabolites,

including 7-hydroxyloxapine and 8-hydroxyloxapine.[7]

Section 4: Handling and Storage
Proper handling and storage procedures are essential to ensure the safety of laboratory

personnel and the integrity of the compound.
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Aspect Recommendation Source

Handling

Handle in accordance with

good industrial hygiene and

safety practice.[1] Avoid dust

formation.[1] Avoid contact with

skin and eyes.[8]

[1][8]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[1] Store at

4°C.[1]

[1]

Incompatible Materials Strong oxidizing agents.[1] [1]

Section 5: First-Aid Measures
In case of exposure, the following first-aid measures are recommended based on the SDS for

7-Hydroxyloxapine-d8 and related compounds.[1][5]

Exposure Route First-Aid Measure Source

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[1]

Skin Contact
Wash skin with soap and

water.
[1]

Eye Contact Wash with plenty of water. [1]

Ingestion

Never give anything by mouth

to an unconscious person.

Clean mouth with water.

[1]

Section 6: Personal Protective Equipment
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To minimize exposure, appropriate personal protective equipment (PPE) should be worn when

handling 7-Hydroxyloxapine-d8.

PPE Type Recommendation Source

Eye/Face Protection
Wear safety glasses with side

shields (or goggles).
[1]

Skin Protection
Wear protective gloves and

protective clothing.
[1]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,

NIOSH/MSHA approved

respiratory protection should

be worn.

[1]

Section 7: Experimental Protocols and
Methodologies
While specific experimental protocols for the synthesis of 7-Hydroxyloxapine-d8 are proprietary,

its primary application is as an internal standard in analytical methods. A common methodology

for the quantification of Loxapine and its metabolites in biological matrices is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS).

General LC-MS/MS Protocol Outline:

Sample Preparation: Protein precipitation of the biological sample (e.g., plasma) followed by

solid-phase extraction.

Chromatographic Separation: Use of a C18 reverse-phase column with a gradient elution of

mobile phases (e.g., acetonitrile and water with formic acid).

Mass Spectrometric Detection: Triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for 7-

Hydroxyloxapine and 7-Hydroxyloxapine-d8 would be monitored.
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Section 8: Visualizations
Loxapine Metabolism Pathway
The following diagram illustrates the metabolic pathway of Loxapine, leading to the formation of

7-Hydroxyloxapine and other metabolites.

Loxapine

Amoxapine
(N-desmethylloxapine)

CYP3A4/5, 2C8, 2C9

7-HydroxyloxapineCYP2D6, 3A4

8-HydroxyloxapineCYP1A2

Loxapine N-OxideFMO

Click to download full resolution via product page

Caption: Metabolic pathways of Loxapine.

Experimental Workflow for Bioanalysis
This diagram outlines a typical workflow for the analysis of 7-Hydroxyloxapine in biological

samples using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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